Cas no 948551-04-0 (Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 948551-04-0
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 2108851
• Update Time: 2023-08-04

Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• 5-TRIFLUOROMETHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 3-(trifluoromethyl)pyrazole-5-carboxylate
• ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
• Maybridge3_005242
• ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
• Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
• InChI Key： AKFFNTKRAYWFRN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Topological Polar Surface Area: 55